Cas no 108714-78-9 (N-[bis(2-methylphenyl)methylidene]hydroxylamine)

• Product Name: N-[bis(2-methylphenyl)methylidene]hydroxylamine
• CAS No: 108714-78-9
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 1186731
• PubChem ID: 10751672
• Update Time: 2025-04-20

N-[bis(2-methylphenyl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[bis(2-methylphenyl)methylidene]hydroxylamine
• 2,2'-Dimethyl-benzophenon-oxim
• Methanone, bis(2-methylphenyl)-, oxime
• CTK0D6189
• bis-o-tolyl N-hydroxyoxime
• ACMC-20mbqh
• 2,2'-dimethyl-benzophenone oxime
• 2,2'-Dimethyl-benzophenon-oxim; Methanone, bis(2-methylphenyl)-, oxime; CTK0D6189; bis-o-tolyl N-hydroxyoxime; ACMC-20mbqh; 2,2'-dimethyl-benzophenone oxime;
• DTXSID30444392
• 108714-78-9

• Inchi： 1S/C15H15NO/c1-11-7-3-5-9-13(11)15(16-17)14-10-6-4-8-12(14)2/h3-10,17H,1-2H3
• InChI Key： BJYDQNYKCCLENM-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=CC=CC=1C)\C1C=CC=CC=1C

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.6Ų